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Compound of Interest |

Compound Name: Indinavir, threo-
CAS No.: 360558-79-8

Cat. No.: B1671878

Get Quote

Abstract & Scope

This technical guide details the asymmetric synthesis of Indinavir sulfate, specifically focusing

on the Merck Process, which is widely regarded as the benchmark for stereochemical control in
drug development. Indinavir is a potent HIV-1 protease inhibitor that functions as a transition-
state mimetic. Its efficacy relies entirely on the precise spatial arrangement of its hydroxyl
group (which mimics the hydration of the peptide bond) and the lipophilic indanol moiety.

This guide addresses the "threo-" specification by detailing the construction of the (1S, 2R)-1-
amino-2-indanol core (cis-aminoindanol) and the subsequent diastereoselective installation of
the backbone hydroxyl group. The protocols below prioritize the Ritter Reaction for the
aminoindanol synthesis and Enolate Alkylation for the backbone assembly, ensuring high
enantiomeric excess (ee >99%).

Retrosynthetic Analysis & Strategy

The synthesis is convergent, relying on the coupling of three distinct chiral fragments. The
critical challenge is the "threo-like" diastereocontrol required during the formation of the central
hydroxyethylene linker.
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Strategic Logic

¢ Chiral Anchor: The (1S, 2R)-1-amino-2-indanol is not just a structural component; it acts as a
chiral auxiliary during the synthesis, directing the stereochemistry of the central backbone.

« Stereocontrol: The relative stereochemistry (cis vs. trans, erythro vs. threo) is locked early
via the Jacobsen Epoxidation and the Ritter Reaction.

+ Convergent Assembly: The final molecule is assembled by opening a highly functionalized
epoxide with a piperazine fragment.

Diagram 1: Retrosynthetic Workflow
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Caption: Retrosynthetic breakdown showing the convergence of the aminoindanol and
piperazine fragments.

Critical Reagent Preparation: (1S, 2R)-1-Amino-2-
Indanol[1][2][3][4]

The synthesis of the cis-aminoindanol is the defining step of this protocol. While trans-
aminoindanols are thermodynamically favored, Indinavir requires the cis-(1S, 2R) configuration.

Protocol 1: Asymmetric Epoxidation & Ritter Reaction

This method utilizes the Jacobsen epoxidation to set absolute stereochemistry, followed by a
Ritter reaction which proceeds with retention of configuration (via a double inversion
mechanism) to install the amine.

Reagents:

Indene (Technical grade, distilled)[1]

Jacobsen’s Catalyst (S,S-Mn(salen))[2]

Sodium Hypochlorite (NaOCI)

Acetonitrile (CH3CN)

Oleum (Fuming H2S0a4) or Chlorosulfonic acid

Tartaric Acid (for resolution/purification)

Step-by-Step Methodology:

» Enantioselective Epoxidation:

o Charge a reactor with Indene (1.0 eq) and Jacobsen’s Catalyst (0.5-1.0 mol%).

o Maintain temperature at 0-5°C.
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o Add NaOCI (commercial bleach) slowly while maintaining pH ~11.3 using a phosphate
buffer.

o Mechanism: The Mn-oxo species transfers oxygen to the olefin face.

o Checkpoint: Monitor by HPLC. Target >85% ee for Indene Oxide.

o Ritter Reaction (The Stereochemical Inversion):

o

Dissolve the (1S, 2R)-indene oxide in dry Acetonitrile.
o Cool to -5°C.[1]
o Add Oleum (20% SOs) dropwise.

o Critical Mechanism: The strong acid opens the epoxide to a benzylic carbocation. The
acetonitrile solvent attacks from the same face as the leaving oxygen (due to shielding or
double inversion via an oxazoline intermediate), resulting in the cis-oxazoline.

o Quench with water to hydrolyze the oxazoline to the amide, then reflux with NaOH to
cleave the amide to the amine.

 Purification:
o Recrystallize the crude aminoindanol from 1-butanol/water.

o Validation: Optical Rotation

(c=1, MeOH).
Data Table 1: Optimization of Ritter Reaction Conditions
Solvent . ) . )
Acid Catalyst Temperature Yield (%) cis:trans Ratio
System
CHsCN (Neat) H2S0a4 (Conc) 25°C 45% 80:20
CHsCN / CH2Cl2 Oleum (20%) -5°C 88% 98:2
CHsCN BFs[3]-OEt2 0°C 60% 90:10
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Protocol 2: Stereoselective Backbone Assembly

This section addresses the "threo" aspect by ensuring the correct relative stereochemistry
between the aminoindanol anchor and the newly formed hydroxyl group on the backbone.

The "Merck Enolate" Strategy

Instead of simple nucleophilic attack, this protocol uses the aminoindanol as a chiral auxiliary to
direct the alkylation of an amide enolate.

Step-by-Step Methodology:
e Amide Formation:

o React (1S, 2R)-1-amino-2-indanol with Boc-glycine or a similar protected amino acid
derivative to form the amide.

o Protect the indanol hydroxyl group and the amide nitrogen as an acetonide
(isopropylidene acetal) using 2-methoxypropene and p-TsOH. This locks the conformation.

» Diastereoselective Allylation:

[e]

Cool the acetonide solution to -78°C in THF.

o

Add LIHMDS (Lithium hexamethyldisilazide) to generate the enolate.

[¢]

Add Allyl Bromide.[2][3]

[e]

Stereocontrol: The lithium cation chelates between the enolate oxygen and the acetonide
oxygen. The allyl bromide attacks from the face opposite the bulky indane ring.

[¢]

Result: Formation of the (2S)-allylated product with >95:5 diastereomeric ratio (dr).
o Epoxide Formation (lodolactonization):
o Treat the allylated intermediate with lodine (I2) in aqueous bicarbonate.

o This forms an iodohydrin which spontaneously cyclizes to the epoxide upon base
treatment (NaOMe).
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o Qutcome: You now have the "Epoxide Intermediate” (see Diagram 1) with the correct
absolute configuration at all centers.

Diagram 2: Stereocontrol Mechanism
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Caption: The aminoindanol auxiliary directs the allyl attack, fixing the backbone
stereochemistry.

Protocol 3: Final Coupling (Epoxide Opening)

The final step couples the highly functionalized epoxide with the piperazine fragment (N-tert-
butyl-decahydroisoquinoline-3-carboxamide).

Methodology:

o Dissolve the Chiral Epoxide (from Protocol 2) and the Piperazine fragment (1.05 eq) in
Ethanol or Methanol.

o Reflux at 80°C for 12—15 hours.

o Regioselectivity: The amine attacks the less substituted carbon of the epoxide (distal to the
bulky aminoindanol group).

o Workup: Concentrate under vacuum. The product is often crystallized as the sulfate salt
(Indinavir Sulfate) by adding H2SOa4 in ethanol.
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Quality Control & Troubleshooting
Analytical Standards (Self-Validation)

e HPLC Method: Chiralcel OD column; Hexane/IPA (90:10); Flow 1.0 mL/min; UV 220 nm.

o Requirement: (1S, 2R)-aminoindanol >99.5% ee.[1]
o Requirement: Final Indinavir >99.0% purity.[3]

* NMR Verification: The coupling constant (

) between the H-1 and H-2 protons of the indanol ring is diagnostic.

o cis-aminoindanol:

o trans-aminoindanol:

Troubleshooting Guide

Issue Probable Cause

Corrective Action

Low cis:trans ratio in Ritter Rxn  Temperature too high (>0°C)

Maintain strict -5°C to 0°C

control during acid addition.

Switch solvent to 2-propanol

and increase temp to 85°C;

Incomplete Epoxide Opening Steric hindrance ] ] ]
add mild Lewis acid (rarely
needed).
Use LIHMDS specifically; avoid

o ) ) LDA if possible as it can cause

Racemization of Amide Base strength too high
proton exchange at the alpha-
center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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